Cas no 133-38-0 (2-Butenedioic acid,2,3-dihydroxy-, (2E)-)

• Product Name: 2-Butenedioic acid,2,3-dihydroxy-, (2E)-
• CAS No: 133-38-0
• MF: C₄H₄O₆
• MW: 148.070961952209
• CID: 141614
• PubChem ID: 54678503
• Update Time: 2025-04-19

2-Butenedioic acid,2,3-dihydroxy-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2,3-dihydroxy-, (2E)-
• DIHYDROXYFUMARIC ACID
• DIHYDROXYFUMARIC ACID(RG)
• acidodiidrossifumarico
• dihydrofumaric acid
• DIHYDROXYBUTENEDIOIC ACID
• dihydroxyfumarate
• dihydroxy-fumaric acid
• dihydroxy-fumaricaci
• Dihydroxy-fumarsaeure
• DIHYDROXYMALEIC ACID
• 2,3-dihydroxyfumaric acid
• (E)-DIHYDROXYBUTENEDIOIC ACID
• dihydroxyfumaric acid dihydrat
• (2E)-dihydroxybut-2-enedioic acid
• NSC525548
• CHEBI:4593
• DHF
• SCHEMBL57216
• NSC-525548
• L'Acido diidrossifumarico
• AKOS006221688
• 2-Butenedioic acid, 2,3-dihydroxy-, (2E)-
• FUMARIC ACID, DIHYDROXY-
• 3,4,4-trihydroxy-2-oxobut-3-enoic acid
• SCHEMBL3189786
• CS-0245735
• (E)-2,3-dihydroxybut-2-enedioic acid
• 13096-38-3
• SCHEMBL57215
• FS-6811
• EN300-310165
• Dihydroxyfumarsaeure
• Acido diidrossifumarico
• (2E)-2,3-dihydroxybut-2-enedioic acid
• (E)-2,3-Dihydroxyfumaric acid
• (2E)-2,3-dihydroxybut-2-enedioate
• (E)-2,3-Dihydroxy-2-butenedioic acid
• LMFA01060194
• 3,4,4-trihydroxy-2-oxobut-3-enoate
• NSC 20941
• NSC-20941
• NS00041390
• 133-38-0
• 2-oxo-3,4,4-trihydroxy-3E-butenoic acid
• Acido diidrossifumarico [Italian]
• (2-)dihydroxyfumarate
• Q27106417
• DTXSID701030332
• EINECS 205-106-2
• BZCOSCNPHJNQBP-OWOJBTEDSA-N
• 2-Butenedioic acid,3-dihydroxy-, (E)-
• (2E)-2,3-Dihydroxy-2-butenedioic acid #
• 4-03-00-01975 (Beilstein Handbook Reference)
• C00975
• J-012929
• dihydroxybut-2-enedioic acid
• BRN 1724790
• Dihydroxyfumaricacid
• Dihydroxy - maleic acid
• NSC20941
• 2-Butenedioic acid, 2,3-dihydroxy-, (E)-
• DB-230225
• dihydroxybut-2-enedioicacid

• Inchi： 1S/C4H4O6/c5-1(3(7)8)2(6)4(9)10/h5-6H,(H,7,8)(H,9,10)/b2-1+
• InChI Key： BZCOSCNPHJNQBP-OWOJBTEDSA-N
• SMILES： O/C(/C(=O)O)=C(\C(=O)O)/O

Computed Properties

• Exact Mass: 148.00100
• Monoisotopic Mass: 148.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 0.4

Experimental Properties

• Density: 2.055
• Melting Point: 156 °C (dec.)(lit.)
• Boiling Point: 308.6°Cat760mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.658
• PSA: 115.06000
• LogP: -0.51680

2-Butenedioic acid,2,3-dihydroxy-, (2E)- Security Information

• WGK Germany：3
• Safety Instruction： S22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids